3,4-dimethoxy-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]benzamide
• InChI: InChI=1S/C22H27NO4/c1-25-18-9-7-17(8-10-18)22(12-4-5-13-22)15-23-21(24)16-6-11-19(26-2)20(14-16)27-3/h6-11,14H,4-5,12-13,15H2,1-3H3,(H,23,24)
• InChI Key: YXBYZXFDSGQJJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC2)CNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

3,4-dimethoxy-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide is a synthetic compound that is commonly referred to as MP-10. It belongs to the family of benzamide compounds and is known for its potential therapeutic applications.

Scientific Research Applications

Lignin Model Compounds

A study on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds, including those with methoxy groups similar to the compound of interest, highlights the significance of specific functional groups in chemical reactions relevant to lignin decomposition and valorization (T. Yokoyama, 2015). This research is important for understanding the chemical behavior of complex organic molecules and their potential applications in biofuel production and material science.

Amyloid Imaging Agents

Amyloid imaging agents, such as those studied for Alzheimer's disease diagnosis, often utilize complex organic molecules with methoxy and other functional groups (A. Nordberg, 2007). Research in this field focuses on developing ligands that can effectively bind to amyloid plaques in the brain, demonstrating the utility of sophisticated organic compounds in medical diagnostics.

Osthole and its Pharmacological Properties

Osthole, a natural product with a methoxyphenyl structure, demonstrates a wide range of pharmacological activities including neuroprotective, immunomodulatory, anticancer, and antimicrobial effects (Zhong-rong Zhang et al., 2015). This indicates the potential of structurally complex organic molecules in drug discovery and the development of new therapeutics.

Benzene-1,3,5-tricarboxamide (BTA)

BTA, a compound with significant ordering properties in supramolecular chemistry, demonstrates the importance of functionalized benzamides in material science and nanotechnology (S. Cantekin et al., 2012). This research suggests potential applications of similar compounds in the creation of organized molecular systems.

Pharmacokinetics and Toxicology of Novel Compounds

Studies on the pharmacokinetics and toxicology of new psychoactive substances, including benzylphenethylamines, highlight the importance of understanding the biological effects and safety profiles of complex organic molecules (J. J. Nugteren-van Lonkhuyzen et al., 2015). This area of research is crucial for the development of safe and effective pharmaceuticals.